BENGHE Methodological & Application

Check Availability & Pricing

Detecting mMTOR in Tissue Samples: A Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oppositin

Cat. No.: B1247751

Introduction

The mammalian target of rapamycin (mTOR) is a highly conserved serine/threonine kinase that
acts as a central regulator of cell growth, proliferation, metabolism, and survival.[1][2] It
integrates signals from various upstream pathways, including growth factors, amino acids,
cellular energy levels, and oxygen status.[2][3] mTOR functions within two distinct multiprotein
complexes: mTOR Complex 1 (mTORC1) and mTOR Complex 2 (nMTORCZ2).[1][3]
Dysregulation of the mTOR signaling pathway is implicated in a wide range of diseases,
including cancer, diabetes, obesity, and neurodegenerative disorders, making it a critical target
for drug development and clinical research.[1][2][4]

These application notes provide detailed protocols for the detection and quantification of mMTOR
and its phosphorylated, active forms in tissue samples using common laboratory techniques.

MTOR Signaling Pathway Overview

The mTOR pathway is a complex network that integrates a variety of environmental cues to
control cellular growth and homeostasis.[5] Growth factors and hormones activate the PI3K-
AKT pathway, leading to mTORCL1 activation.[3] Amino acids, particularly leucine, directly
stimulate mMTORCL.[3] Cellular energy status is sensed by AMPK, which inhibits mTORC1
under low energy conditions.[3] mMTORC1's key downstream targets include S6 kinase (S6K)
and the eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1), which are pivotal
in protein synthesis.[3] mMTORC2 is involved in promoting cellular survival, regulating
cytoskeletal dynamics, and controlling ion transport and growth.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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